Cas no 581-47-5 (2,4'-Bipyridine)

2,4'-Bipyridine is a versatile organic compound widely used in chemical synthesis. Its unique structure and aromaticity make it an excellent ligand for metal coordination, facilitating complex formation and catalysis. The compound's high purity and stability ensure reliable performance in various applications, including organometallic chemistry and medicinal research.
2,4'-Bipyridine structure
2,4'-Bipyridine structure
Product Name:2,4'-Bipyridine
CAS No:581-47-5
MF:C10H8N2
MW:156.183921813965
MDL:MFCD00006217
CID:38475
PubChem ID:68488
Update Time:2025-06-18

2,4'-Bipyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4'-Bipyridine
    • 2,4-Bipyridine
    • 2,4-Dipyridyl
    • 4-Pyridylpyridine
    • 2,4'-Bipyridyl
    • 2-pyridin-4-ylpyridine
    • 2,4'-DIPYRIDYL
    • 2,4'-Dipyridine
    • 4-(2-Pyridyl)pyridine
    • 2-(pyridin-4-yl)pyridine
    • InChI=1/C10H8N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h1-8
    • DTXSID40206822
    • 2,4 inverted exclamation mark -Bipyridine
    • EINECS 209-467-7
    • A831759
    • HMS2199F20
    • SCHEMBL169510
    • H10932
    • 2,4-Bipyridyl
    • Q209228
    • NS00042951
    • [2,4']bipyridinyl
    • CS-W018006
    • 2-pyridin-4-ylpyridin
    • SY055305
    • NCGC00247407-01
    • B0863
    • AKOS007930389
    • 581-47-5
    • MLS002206293
    • MFCD00006217
    • BS-17678
    • UNII-C6SN6RU851
    • EN300-114798
    • FT-0609941
    • SMR001295111
    • C6SN6RU851
    • CHEMBL1867574
    • 2-(4-pyridyl)pyridine
    • CCRIS 3428
    • 2,4'Dipyridyl
    • 2,4'Dipyridine
    • DB-053159
    • pyridine, 2-(4-pyridyl)-
    • DTXCID70129313
    • MDL： MFCD00006217
    • Inchi： 1S/C10H8N2/c1-2-6-12-10(3-1)9-4-7-11-8-5-9/h1-8H
    • InChI Key： RMHQDKYZXJVCME-UHFFFAOYSA-N
    • SMILES： N1C=CC=CC=1C1C=CN=CC=1

Computed Properties

  • Exact Mass: 156.06900
  • Monoisotopic Mass: 156.068748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1922 (rough estimate)
  • Melting Point: 59.0 to 64.0 deg-C
  • Boiling Point: 110°C/0.8mmHg(lit.)
  • Flash Point: 281°C
  • Refractive Index: 1.6057 (estimate)
  • PSA: 25.78000
  • LogP: 2.14360

2,4'-Bipyridine Security Information

2,4'-Bipyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4'-Bipyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0863-5g
2,4'-Bipyridine
 581-47-5 97.0%(GC)
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 ￥1875.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
B592183-1g
2,4'-Bipyridine
 581-47-5
1g
 $ 63.00 2023-09-08
TRC
B592183-5g
2,4'-Bipyridine
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5g
 $ 178.00 2023-09-08
TRC
B592183-10g
2,4'-Bipyridine
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 $ 328.00 2023-09-08
Apollo Scientific
OR015006-1g
2,4'-Bipyridine
 581-47-5 97%
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 £15.00 2025-02-19

2,4'-Bipyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:581-47-5)2,4'-Bipyridyl, ≥ 97.0%
Order Number:LE17626;LE26658520
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

2,4'-Bipyridine Related Literature

581-47-5 (2,4'-Bipyridine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:581-47-5)2,4'-Bipyridyl, ≥ 97.0%
LE17626;LE26658520
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email